Cas no 2113-58-8 (3-Nitrobiphenyl)

• Product Name: 3-Nitrobiphenyl
• CAS No: 2113-58-8
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD00007245
• CID: 84128
• PubChem ID: 87573567
• Update Time: 2025-06-15

3-Nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1,1'-biphenyl
• 3-Nitrodiphenyl
• 1-nitro-3-phenylbenzene
• 3-Nitrobiphenyl
• 1,1'-Biphenyl,3-nitro
• Biphenyl,3-nitro
• EINECS 218-305-4
• M-NITROBIPHENYL
• m-O2N-C6H4-Ph
• 3-nitro-1'-biphenyl
• 3-Nitobiphenyl
• Biphenyl, 3-nitro-
• 1,1'-Biphenyl, 3-nitro-
• FYRPEHRWMVMHQM-UHFFFAOYSA-N
• 1,1'-Biphenyl, 3-nitro- (9CI)
• m-Nitrodiphenyl
• 3'-Nitrobiphenyl
• NSC408697
• 3-nitro-1-phenylbenzene
• 1-nitro-3-phenyl-benzene
• Cambridge id 5108021
• FYRPEHRWMVMHQM-UHFFFAOYSA-
• J-013871
• GS-5407
• MFCD00007245
• AMY25108
• FT-0616246
• InChI=1/C12H9NO2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• AKOS015833363
• NS00026793
• 2113-58-8
• SCHEMBL2009026
• 1,1'-Biphenyl,3-nitro-
• NSC 408697
• 7UA7CEP6GJ
• NSC-408697
• NITROBIPHENYL, M-
• UNII-7UA7CEP6GJ
• A815157
• Q63393016
• F13606
• 3-PHENYLNITROBENZENE
• 3-Nitrobiphenyl, 99%
• N0193
• F0001-0754
• CS-0206916
• DTXSID00175363
• BRN 1872195
• 3-nitro biphenyl
• DB-045493

• MDL： MFCD00007245
• Inchi： 1S/C12H9NO2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： FYRPEHRWMVMHQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CC=CC=1)=O
• BRN： 1872195

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Yellow flake or needle like crystals
• Density: 1.1919 (rough estimate)
• Melting Point: 58.0 to 61.0 deg-C
• Boiling Point: 204°C/12mmHg(lit.)
• Flash Point: 227°C/35mm
• Refractive Index: 1.5880 (estimate)
• PSA: 45.82000
• LogP: 3.78500
• Solubility: Insoluble in water, soluble in ethanol \ ether \ acetic acid

3-Nitrobiphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：DV5570000
• Hazardous Material Identification：
• Safety Term：S36/37;S45
• Risk Phrases：R40

Additional information on 3-Nitrobiphenyl

Comprehensive Overview of 3-Nitrobiphenyl (CAS No. 2113-58-8): Properties, Applications, and Industry Insights

3-Nitrobiphenyl (CAS No. 2113-58-8) is an organic compound belonging to the class of nitrated biphenyl derivatives. With the molecular formula C₁₂H₉NO₂, it features a nitro group (–NO₂) attached to the third position of the biphenyl scaffold. This compound is widely studied for its unique chemical properties and versatile applications in industrial and research settings. Its nitroaromatic structure makes it a valuable intermediate in synthetic chemistry, particularly in the production of dyes, agrochemicals, and advanced materials.

The growing interest in 3-Nitrobiphenyl is driven by its role in sustainable chemistry and green synthesis. Researchers are exploring its potential as a precursor for biodegradable polymers and photoactive materials, aligning with global trends toward eco-friendly alternatives. Searches for "nitroaromatic compounds in green chemistry" or "3-Nitrobiphenyl applications" have surged, reflecting its relevance in modern scientific discourse. Additionally, its thermal stability and electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices.

From a structural perspective, 3-Nitrobiphenyl exhibits planar geometry due to conjugation between the biphenyl rings and the nitro group. This configuration enhances its UV-absorption characteristics, making it useful in spectroscopic analysis and as a fluorescent probe. Laboratories frequently employ it as a reference standard in chromatographic techniques, addressing common queries like "how to analyze 3-Nitrobiphenyl by HPLC" or "3-Nitrobiphenyl solubility in organic solvents." Its solubility profile—moderate in polar solvents like ethanol and acetone but low in water—is critical for formulation studies.

In the pharmaceutical sector, 3-Nitrobiphenyl derivatives are investigated for their bioactive potential. While not directly used in drugs, its scaffold serves as a building block for pharmacophores targeting inflammation and microbial resistance. This aligns with trending searches such as "nitroaromatics in drug discovery" and "3-Nitrobiphenyl toxicity profile," emphasizing the need for balanced efficacy and safety data. Regulatory agencies require thorough characterization of its environmental fate, prompting studies on degradation pathways and ecological impact.

Industrial applications of 3-Nitrobiphenyl extend to the synthesis of azo dyes and corrosion inhibitors. Its nitro group facilitates electrophilic substitution reactions, enabling the creation of complex aromatic systems. Manufacturers often optimize reaction conditions to maximize yield, addressing practical questions like "best catalysts for 3-Nitrobiphenyl synthesis." Recent advancements in flow chemistry have improved the scalability of such processes, reducing waste and energy consumption—a key concern for industries striving for carbon neutrality.

Handling and storage of 3-Nitrobiphenyl require adherence to standard laboratory protocols. While not classified as hazardous under most jurisdictions, proper ventilation and personal protective equipment (PPE) are recommended. FAQs like "is 3-Nitrobiphenyl light-sensitive" highlight user concerns about stability; the compound should be stored in amber containers to prevent photodegradation. Analytical certificates (CoA) typically detail its purity (>98%) and impurity profiles, ensuring consistency for research use.

In summary, 3-Nitrobiphenyl (CAS No. 2113-58-8) bridges fundamental research and industrial innovation. Its multifaceted roles—from organic synthesis to material science—underscore its importance in advancing sustainable technologies. As interest grows in nitro-functionalized compounds, this compound remains a focal point for scientists addressing challenges in energy, healthcare, and environmental stewardship.